ethyl 1-(1,3-benzodioxol-4-ylmethyl)-4-(3-methoxybenzyl)-4-piperidinecarboxylate
Overview
Description
Ethyl 1-(1,3-benzodioxol-4-ylmethyl)-4-(3-methoxybenzyl)-4-piperidinecarboxylate, also known as PMK glycidate, is a key precursor chemical used in the illicit manufacture of MDMA (3,4-methylenedioxymethamphetamine) and related drugs. Due to its high demand in the illegal drug market, PMK glycidate has been subject to strict regulation and control in many countries. However, PMK glycidate has also been of interest to researchers for its potential applications in scientific research.
Mechanism of Action
The mechanism of action of ethyl 1-(1,3-benzodioxol-4-ylmethyl)-4-(3-methoxybenzyl)-4-piperidinecarboxylate glycidate is not fully understood. However, it is believed that ethyl 1-(1,3-benzodioxol-4-ylmethyl)-4-(3-methoxybenzyl)-4-piperidinecarboxylate glycidate and its derivatives may act on various molecular targets, such as enzymes and receptors, to exert their biological effects. For example, some studies have suggested that ethyl 1-(1,3-benzodioxol-4-ylmethyl)-4-(3-methoxybenzyl)-4-piperidinecarboxylate glycidate derivatives may inhibit the activity of certain enzymes involved in cancer cell growth and proliferation.
Biochemical and physiological effects:
ethyl 1-(1,3-benzodioxol-4-ylmethyl)-4-(3-methoxybenzyl)-4-piperidinecarboxylate glycidate and its derivatives have been shown to have various biochemical and physiological effects. For example, some studies have demonstrated that ethyl 1-(1,3-benzodioxol-4-ylmethyl)-4-(3-methoxybenzyl)-4-piperidinecarboxylate glycidate derivatives can induce apoptosis (programmed cell death) in cancer cells, inhibit the production of pro-inflammatory cytokines, and protect neurons from oxidative stress-induced damage. However, further studies are needed to fully understand the biological effects of ethyl 1-(1,3-benzodioxol-4-ylmethyl)-4-(3-methoxybenzyl)-4-piperidinecarboxylate glycidate and its derivatives.
Advantages and Limitations for Lab Experiments
Ethyl 1-(1,3-benzodioxol-4-ylmethyl)-4-(3-methoxybenzyl)-4-piperidinecarboxylate glycidate and its derivatives have several advantages for use in laboratory experiments. For example, ethyl 1-(1,3-benzodioxol-4-ylmethyl)-4-(3-methoxybenzyl)-4-piperidinecarboxylate glycidate is readily available and relatively inexpensive compared to other starting materials used in organic synthesis. Additionally, ethyl 1-(1,3-benzodioxol-4-ylmethyl)-4-(3-methoxybenzyl)-4-piperidinecarboxylate glycidate derivatives can be easily modified to generate a wide range of compounds with different biological activities. However, the use of ethyl 1-(1,3-benzodioxol-4-ylmethyl)-4-(3-methoxybenzyl)-4-piperidinecarboxylate glycidate and its derivatives in laboratory experiments is subject to strict regulations due to their association with illegal drug production.
Future Directions
There are several potential future directions for research on ethyl 1-(1,3-benzodioxol-4-ylmethyl)-4-(3-methoxybenzyl)-4-piperidinecarboxylate glycidate and its derivatives. One area of interest is the development of novel compounds with anti-cancer activity. Another area of interest is the exploration of the neuroprotective effects of ethyl 1-(1,3-benzodioxol-4-ylmethyl)-4-(3-methoxybenzyl)-4-piperidinecarboxylate glycidate derivatives, particularly in the context of neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, further studies are needed to fully understand the mechanism of action and biological effects of ethyl 1-(1,3-benzodioxol-4-ylmethyl)-4-(3-methoxybenzyl)-4-piperidinecarboxylate glycidate and its derivatives, as well as their potential applications in other areas of medicinal chemistry.
Scientific Research Applications
Ethyl 1-(1,3-benzodioxol-4-ylmethyl)-4-(3-methoxybenzyl)-4-piperidinecarboxylate glycidate has been used in a variety of scientific research applications, particularly in the field of medicinal chemistry. Researchers have explored the potential of ethyl 1-(1,3-benzodioxol-4-ylmethyl)-4-(3-methoxybenzyl)-4-piperidinecarboxylate glycidate and its derivatives as anti-cancer agents, anti-inflammatory agents, and neuroprotective agents. ethyl 1-(1,3-benzodioxol-4-ylmethyl)-4-(3-methoxybenzyl)-4-piperidinecarboxylate glycidate has also been used as a starting material for the synthesis of novel compounds with potential therapeutic effects.
properties
IUPAC Name |
ethyl 1-(1,3-benzodioxol-4-ylmethyl)-4-[(3-methoxyphenyl)methyl]piperidine-4-carboxylate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H29NO5/c1-3-28-23(26)24(15-18-6-4-8-20(14-18)27-2)10-12-25(13-11-24)16-19-7-5-9-21-22(19)30-17-29-21/h4-9,14H,3,10-13,15-17H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ACYIFJVISTZKDH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1(CCN(CC1)CC2=C3C(=CC=C2)OCO3)CC4=CC(=CC=C4)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H29NO5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
411.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 1-(1,3-benzodioxol-4-ylmethyl)-4-(3-methoxybenzyl)piperidine-4-carboxylate |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.